Cas no 1601022-84-7 (3-iodo-4-(3-methylbutan-2-yl)oxyoxolane)

• Product Name: 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane
• CAS No: 1601022-84-7
• MF: C₉H₁₇IO₂
• MW: 284.134555578232
• CID: 5691775
• PubChem ID: 114774710
• Update Time: 2025-06-23

3-iodo-4-(3-methylbutan-2-yl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 1601022-84-7
• 3-Iodo-4-[(3-methylbutan-2-yl)oxy]oxolane
• EN300-1133956
• Furan, 3-(1,2-dimethylpropoxy)tetrahydro-4-iodo-
• 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane

• Inchi： 1S/C9H17IO2/c1-6(2)7(3)12-9-5-11-4-8(9)10/h6-9H,4-5H2,1-3H3
• InChI Key： NAJWXNGEXKIHIW-UHFFFAOYSA-N
• SMILES： IC1COCC1OC(C)C(C)C

Computed Properties

• Exact Mass: 284.02733g/mol
• Monoisotopic Mass: 284.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 276.9±40.0 °C(Predicted)

Additional information on 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane

Professional Introduction to Compound with CAS No. 1601022-84-7 and Product Name: 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane

The compound with the CAS number 1601022-84-7 and the product name 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of an iodo substituent and a bulky alkyl group in its molecular structure makes it a versatile intermediate for various chemical transformations, particularly in cross-coupling reactions and functional group modifications.

In recent years, the development of novel heterocyclic compounds has been a focal point in academic and industrial research. The 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane molecule, with its oxygen-containing heterocycle, serves as an excellent scaffold for designing new bioactive molecules. The oxolane ring, also known as tetrahydrofuran (THF) derivative, is known for its stability and ability to accommodate various substituents without significant structural perturbation. This characteristic makes it an ideal candidate for drug discovery programs where structural integrity is crucial.

The iodo substituent at the 3-position of the oxolane ring is particularly noteworthy as it provides a reactive site for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of pharmaceuticals, agrochemicals, and materials science. The 3-methylbutan-2-yl group at the 4-position adds steric bulk to the molecule, which can influence both its reactivity and solubility properties. This steric effect is often exploited to modulate the pharmacokinetic behavior of drug candidates.

Recent studies have highlighted the importance of 3-heteroaryl iodides in modern synthetic methodologies. These compounds are particularly valuable in Suzuki-Miyaura and Stille cross-coupling reactions, which are pivotal for constructing biaryl systems found in many active pharmaceutical ingredients (APIs). The 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane molecule fits well within this category, offering a convenient access route to a wide array of functionalized derivatives through palladium-mediated transformations.

The pharmaceutical industry has shown increasing interest in developing small molecules that can modulate biological pathways by interacting with specific targets. The structural features of 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane make it a promising candidate for further derivatization into potential drug candidates. For instance, modifications at the iodo or alkyl positions could lead to compounds with enhanced binding affinity or selectivity for therapeutic targets such as kinases or G-protein coupled receptors (GPCRs).

In addition to its synthetic utility, the compound may find applications in materials science. For example, its ability to undergo cross-coupling reactions could be leveraged in the synthesis of polymers or organic electronic materials where precise control over molecular structure is essential. The 3-methylbutan-2-yl group, in particular, could contribute to tuning the physical properties of resulting materials, such as melting point or solubility.

The synthesis of 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane involves several key steps that highlight modern synthetic strategies. Typically, it begins with the preparation of an appropriately substituted oxolane derivative followed by halogenation at the desired position. The introduction of the iodo group can be achieved through direct iodination or via nucleophilic substitution reactions. Subsequent functionalization at the 4-position with the 3-methylbutan-2-yl group would likely involve a coupling reaction between an organometallic reagent and an appropriate electrophile derived from the oxolane core.

Advances in catalytic systems have significantly improved the efficiency and selectivity of these transformations. For instance, recent developments in Pd-catalyzed cross-coupling reactions have enabled higher yields and fewer byproducts compared to traditional methods. This progress is particularly relevant for industrial applications where cost-effectiveness and scalability are critical factors.

The potential applications of 3-iodo-4-(3-methylbutan-2-yl)oxyoxolane extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its versatility as a building block allows chemists to explore diverse chemical space rapidly, accelerating the discovery process for new molecules with tailored properties.

In conclusion, the compound with CAS number 1601022-84-7 and product name 3-iodo-4-(3-methylbutan-2-yloxyoxolane) represents a valuable asset in modern chemical research. Its unique structural features and reactivity make it suitable for numerous applications across different disciplines. As synthetic methodologies continue to evolve, compounds like this will play an increasingly important role in driving innovation in drug discovery and materials science.